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Compound of Interest

Compound Name: 3,3,3-Trifluoropropionic acid

Cat. No.: B151156 Get Quote

Technical Support Center: 3,3,3-
Trifluoropropionic Acid
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 3,3,3-Trifluoropropionic acid.

Frequently Asked Questions (FAQs)
General Information

Q1: What is 3,3,3-Trifluoropropionic acid?

A1: 3,3,3-Trifluoropropionic acid (CAS No. 2516-99-6) is a colorless liquid with a pungent

odor.[1][2] It is an organofluorine compound used as a building block in the synthesis of

pharmaceuticals and agrochemicals.[3] Its trifluoromethyl group can enhance the metabolic

stability and bioavailability of drug compounds.[3]

Handling and Storage

Q2: How should I handle 3,3,3-Trifluoropropionic acid safely?

A2: Handle this chemical in a well-ventilated area, preferably under a chemical fume hood.[4]

Use explosion-proof electrical and ventilating equipment.[5] Ground and bond containers and

receiving equipment to prevent static discharge.[5] Use only non-sparking tools.[5] Avoid

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b151156?utm_src=pdf-interest
https://www.benchchem.com/product/b151156?utm_src=pdf-body
https://www.benchchem.com/product/b151156?utm_src=pdf-body
https://www.benchchem.com/product/b151156?utm_src=pdf-body
https://www.chembk.com/en/chem/3,3,3-trifluoropropionic%20acid
https://www.guidechem.com/encyclopedia/3-3-3-trifluoropropionic-acid-dic10609.html
https://www.nbinno.com/?news/gp-333-trifluoropropionic-acid-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-333-trifluoropropionic-acid-comprehensive-overview-and-applications
https://www.benchchem.com/product/b151156?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2042814&productDescription=333-TRIFLROPROPIONIC+AC+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381070050&productDescription=3+3+3-TRIFLUOROPROPIONIC+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381070050&productDescription=3+3+3-TRIFLUOROPROPIONIC+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC381070050&productDescription=3+3+3-TRIFLUOROPROPIONIC+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


breathing dust, fumes, gas, mist, vapors, or spray.[4][5] Wash your hands and any exposed

skin thoroughly after handling.[4][5]

Q3: What are the proper storage conditions for 3,3,3-Trifluoropropionic acid?

A3: Store in a cool, dry, and well-ventilated place.[4][5] Keep the container tightly closed and

store locked up.[4][6] Keep away from heat, sparks, open flames, and hot surfaces.[4][5] It is

incompatible with strong oxidizing agents and strong acids.[4][5]

Personal Protective Equipment (PPE)

Q4: What personal protective equipment (PPE) is required when working with this acid?

A4: The following PPE is mandatory:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[6] Ensure compliance

with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection: Wear suitable protective clothing and impervious gloves to prevent skin

exposure.[1][3][6]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Troubleshooting Guides
First Aid Measures

Q5: What should I do in case of accidental exposure to 3,3,3-Trifluoropropionic acid?

A5: This substance is corrosive and causes severe skin burns and eye damage.[3][6]

Immediate medical attention is required in all cases of exposure.[4][5]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[4][5] Remove contact lenses if present and easy to do.[4][5] Continue rinsing and

call a poison center or doctor immediately.[4][5]
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Skin Contact: Take off immediately all contaminated clothing.[4][5] Rinse skin with water or

shower for at least 15 minutes.[4] Wash contaminated clothing before reuse.[4][5] Call a

poison center or doctor immediately.[4][5]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[4][5] If the victim is not breathing, give artificial respiration, but do not use the

mouth-to-mouth method if the substance was ingested or inhaled.[4][5] Call a poison center

or doctor immediately.[4][5]

Ingestion: Rinse the mouth with water.[4][5] DO NOT induce vomiting.[4][5] Ingestion can

cause severe swelling and damage to delicate tissues, with a danger of perforation.[4] Call a

poison center or doctor immediately.[4][5]

Spill and Leak Cleanup

Q6: How do I handle a spill of 3,3,3-Trifluoropropionic acid?

A6: For any spill, ensure adequate ventilation and remove all sources of ignition.[4][5] Use

spark-proof tools and explosion-proof equipment.[4][5]

Minor Spill:

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material such as sand, silica gel, acid binder, or

universal binder.[4] Do not use combustible materials like sawdust.

For this organic acid, you can apply sodium bicarbonate to neutralize it.[7]

Collect the absorbed material into a suitable, closed container for disposal.[4]

Wash the spill area with a mild detergent solution.[8]

Major Spill:

Evacuate the area immediately.

Activate the emergency fire alarm system if necessary.
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Notify your institution's environmental health and safety office.

Quantitative Data
Property Value

Molecular Formula C3H3F3O2[1]

Molecular Weight 128.05 g/mol [3]

Appearance Clear, colorless liquid[1][3]

Melting Point 9.7 °C[1][9]

Boiling Point 145 °C at 746 mmHg[1][9]

Density 1.45 g/mL at 25 °C[1][9]

Flash Point 92 °C / 197.6 °F[4]

pKa 3.06 at 25°C[1][3]

Experimental Protocols
Standard Neutralization Protocol for Waste Disposal

This protocol outlines a safe method for neutralizing small quantities of 3,3,3-
Trifluoropropionic acid for disposal. Always perform this procedure in a chemical fume hood

while wearing appropriate PPE.

Preparation:

Prepare a neutralizing solution, such as a saturated solution of sodium bicarbonate

(NaHCO₃) or a 10% solution of sodium carbonate (Na₂CO₃).

Place a stir bar in a beaker large enough to contain the acid and the neutralizing solution.

Place the beaker in a larger secondary container (e.g., an ice bath) to control the

temperature, as the neutralization reaction is exothermic.

Neutralization:
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Slowly add the 3,3,3-Trifluoropropionic acid to the stirred neutralizing solution. Caution:

Add the acid to the base, not the other way around, to avoid a violent reaction.

Monitor the reaction for gas evolution (CO₂) and heat generation. Add the acid dropwise or

in small portions to control the rate of reaction.

Continue adding the acid until it is all consumed.

Verification:

After the addition is complete and the reaction has subsided, check the pH of the solution

using pH paper or a calibrated pH meter.

The target pH should be between 6.0 and 8.0. If the solution is still acidic, slowly add more

neutralizing solution until the target pH is reached.

Disposal:

Once neutralized, the solution can be disposed of in accordance with local and institutional

regulations for aqueous waste.

Label the waste container appropriately.

Visualizations
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Workflow for Handling 3,3,3-Trifluoropropionic Acid

Preparation

Handling

Storage & Waste

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Ground and bond containers

Use non-sparking tools

Dispense acid carefully

Keep container tightly closed

Store in a cool, dry, well-ventilated area

Segregate from incompatibles

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Safe handling workflow for 3,3,3-Trifluoropropionic acid.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b151156?utm_src=pdf-body-img
https://www.benchchem.com/product/b151156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Decision Tree for Exposure

Exposure Occurs

What type of exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove contaminated clothing.
Rinse skin with water for 15+ minutes.

Rinse eyes with water for 15+ minutes.
Remove contact lenses if possible.

Move to fresh air.
Keep at rest.

Rinse mouth.
DO NOT induce vomiting.

Seek Immediate Medical Attention
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Spill Cleanup Protocol

Spill Detected

Wear appropriate PPE

Remove all ignition sources

Contain the spill with inert absorbent material

Neutralize with sodium bicarbonate

Collect residue into a sealed container for disposal

Clean the affected area with soap and water

Dispose of waste according to regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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